(2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol

• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• IUPAC Name: (2-cyclopropyl-4,5-dimethylfuran-3-yl)methanol
• InChI: InChI=1S/C10H14O2/c1-6-7(2)12-10(8-3-4-8)9(6)5-11/h8,11H,3-5H2,1-2H3
• InChI Key: WMJFZGFSCJIAMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1CO)C2CC2)C

Description

(2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol is a furan-derived chemical building block of interest in medicinal and organic chemistry research. While specific biological data for this compound is not available in the current literature, its structure incorporates a cyclopropyl group, a motif widely recognized for its ability to improve a compound's metabolic stability, enhance potency, and fine-tune its physicochemical properties in drug discovery efforts . The fused cyclopropyl-furan scaffold presents opportunities for exploring novel chemical space. This compound can serve as a versatile synthetic intermediate or precursor for the development of more complex molecules. Researchers may employ it in the synthesis of potential pharmacologically active compounds, given that cyclopropyl-containing structures are frequently investigated as ligands for various biological targets, including G-protein coupled receptors (GPCRs) . Its alcohol functional group provides a handle for further chemical modifications, such as esterification or oxidation, making it a flexible starting material for library synthesis. (2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol is provided for research purposes as a high-purity material to support these innovative applications. This product is For Research Use Only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Step 1: Synthesis of 2-Cyclopropyl-4,5-dimethylfuran

• Starting Material:
  4,5-Dimethylfuran, a commercially available or synthetically accessible furan derivative.

• Method:
  The key step involves cyclopropylation at the 2-position of the furan ring, typically achieved via metal-catalyzed carbene transfer reactions .

• Reaction Conditions:

  • Catalyst: Rhodium(II) acetate or Copper(I) catalysts
  • Reagents: Diazomethane or other carbene precursors
  • Solvent: Dichloromethane or Toluene
  • Temperature: Room temperature to 50°C
  • Duration: 12-24 hours

Reaction Scheme:

4,5-Dimethylfuran + Carbene precursor → 2-Cyclopropyl-4,5-dimethylfuran

Hydroxymethylation of Cyclopropyl-Substituted Furan

Overview:
Conversion of the cyclopropyl-furan into the corresponding hydroxymethyl derivative involves electrophilic addition of formaldehyde or paraformaldehyde.

Step 2: Hydroxymethylation

• Reagents:
  Formaldehyde solution (37% aqueous), or paraformaldehyde, in the presence of an acid or base catalyst.

• Reaction Conditions:

  • Solvent: Water or ethanol
  • Temperature: 0°C to room temperature
  • Catalyst: Acidic (e.g., acetic acid) or basic (e.g., sodium hydroxide) conditions

• Procedure:
  The cyclopropyl-furan is stirred with formaldehyde under controlled conditions to selectively introduce the hydroxymethyl group at the 3-position, resulting in (2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol.

Reaction Scheme:

2-Cyclopropyl-4,5-dimethylfuran + Formaldehyde → (2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol

Notes:

• The reaction's regioselectivity is guided by the electron-rich nature of the furan ring.
• Excess formaldehyde and controlled temperature favor the formation of the desired hydroxymethyl derivative.

Alternative Synthetic Route: Cross-Coupling Followed by Functionalization

Overview:
This approach involves constructing the cyclopropyl-furan core via cross-coupling reactions, followed by oxidation or hydroxymethylation.

Step 3: Cross-Coupling to Form Cyclopropyl-Furan

• Method:

  • Use of Suzuki or Stille coupling reactions to attach the cyclopropyl group to a halogenated furan derivative.
  • Catalysts: Palladium-based complexes, such as Pd(PPh₃)₄ or Pd(dppf)Cl₂
  • Reagents: Cyclopropylboronic acid or cyclopropylstannane derivatives

• Reaction Conditions:

  • Solvent: Toluene, dioxane, or DMF
  • Temperature: 80-120°C
  • Atmosphere: Inert (Nitrogen or Argon)
  • Duration: 12-24 hours

Step 4: Hydroxymethylation

• Similar to the previous hydroxymethylation step, formaldehyde addition yields the target compound.

Summary Table of Preparation Methods

Method	Key Reactions	Reagents	Conditions	Advantages	References
Direct Cyclopropylation	Carbene transfer to furan	Diazomethane, Rhodium catalysts	Room temp to 50°C	High regioselectivity	Organic synthesis literature
Hydroxymethylation	Formaldehyde addition	Formaldehyde, acid/base catalyst	0°C to RT	Simple, efficient	Standard heteroaromatic functionalization
Cross-Coupling + Hydroxymethylation	Suzuki/Stille coupling + formaldehyde	Cyclopropylboronic acid, Pd catalysts	80-120°C	Modular, versatile	Cross-coupling protocols

Notes on Optimization and Purification

• Reaction Optimization:

  • Temperature, solvent choice, and catalyst loading critically influence yield and selectivity.
  • Use of inert atmosphere (Nitrogen or Argon) minimizes oxidation.

• Purification Techniques:

  • Column chromatography (silica gel) with suitable eluents (hexanes/ethyl acetate) for separating products.
  • Recrystallization from ethanol or ethyl acetate for high purity.

• Characterization:

  • NMR spectroscopy (¹H, ¹³C) to confirm structural integrity.
  • Mass spectrometry (MS) for molecular weight verification.
  • X-ray crystallography for stereochemistry when necessary.

Scientific Research Applications

Unfortunately, the available search results contain limited information regarding the applications of "(2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol." However, some relevant data can be extracted:

Basic Compound Information:

• CAS No.: 1525550-90-6
• Formula: $C_{11}H_{14}O_3$
• Molecular Weight: 194.23

Potential Applications:

• The compound is related to mesoporous materials and metals and metal applications .
• It may be used in the synthesis of other compounds .

Related Compounds and Research Areas:

• Cyclopropyl carbaldehydes and ketones: Research has been done on the continuous-flow synthesis of cyclopropyl carbaldehydes and ketones, starting from 2-hydroxycyclobutanones and aryl .
• Piperazine derivatives: Some synthesized [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivatives have shown in vitro anticancer and antituberculosis activity .
• Magnetic Resonance Imaging (MRI): Magnetic resonance imaging can be used to evaluate tissue injury .
• (5-tert-Butyl-2-methylfuran-3-yl)methanol : This is another furan derivative with potential applications in synthesis .
• (4,5-dimethylfuran-2-yl)-(3-methyloxetan-3-yl)methanol : This compound was prepared from 2,3-dimethylfuran .

Mechanism of Action

The mechanism of action of (2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol involves its interaction with specific molecular targets. The furan ring can participate in various chemical reactions, while the methanol group can form hydrogen bonds with biological molecules. These interactions can modulate enzyme activity and influence metabolic pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

The compound’s closest structural analogs include 3-(2,5-dimethylfuran-3-yl)-1H-pyrazol-5-ol–ethyl 3-(propan-2-ylidene)carbazate () and other substituted furan derivatives. Key comparisons are summarized below:

Feature	(2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol	3-(2,5-Dimethylfuran-3-yl)-1H-pyrazol-5-ol–ethyl carbazate
Furan Substituents	2-Cyclopropyl, 4,5-dimethyl	2,5-Dimethyl
Functional Groups	Hydroxymethyl (-CH$_2$OH)	Pyrazole-carbazate (-NH-CO-OEt)
Ring System	Monocyclic furan	Bicyclic (furan + pyrazole)
Dihedral Angle	Not reported (cyclopropyl may induce puckering)	21.07° between pyrazole and furan rings

The cyclopropyl group in the target compound introduces steric bulk and conformational constraints absent in the 2,5-dimethyl analog. This could reduce rotational freedom and influence packing efficiency in crystalline states .

Hydrogen Bonding and Molecular Interactions

The hydroxymethyl group in (2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol enables O-H···O/N hydrogen bonding, akin to the O-H···N interactions observed in the pyrazole-carbazate analog (). However, the latter exhibits a broader network of N-H···O and C-H···O bonds, forming R$2^2$(8) and R$1^1$(7) ring motifs in its crystal lattice .

Physicochemical Properties

• Solubility: The hydroxymethyl group improves aqueous solubility relative to non-polar furan derivatives, though cyclopropyl’s hydrophobicity may offset this.
• Thermal Stability : highlights temperature-dependent stability in similar compounds, suggesting that steric hindrance from cyclopropyl could enhance thermal resistance in the target molecule .

Reactivity and Functionalization

The hydroxymethyl group is a reactive site for derivatization (e.g., esterification, oxidation). In contrast, the pyrazole-carbazate analog () undergoes hydrogen-bond-mediated self-assembly, limiting its reactivity in solution. The cyclopropyl ring’s strain may also predispose the target compound to ring-opening reactions under acidic or radical conditions.

Biological Activity

(2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol is a furan derivative characterized by a cyclopropyl group at the 2-position, methyl groups at the 4- and 5-positions, and a hydroxymethyl group at the 3-position. Its chemical formula is C10H14O2, and it has potential applications in medicinal chemistry due to its unique structural properties. This article explores its biological activity, including antitumor and antimicrobial properties, and discusses relevant research findings.

Chemical Structure

The compound features a furan ring, which contributes to its biological reactivity. The presence of the cyclopropyl group may enhance its pharmacological profile by influencing interactions with biological targets.

Biological Activity Overview

Research into the biological activity of (2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol has revealed several promising areas:

• Anticancer Activity :
  • In vitro studies have demonstrated that related furan derivatives exhibit significant anticancer activity against various cancer cell lines, including breast cancer (MDA-MB-435). The sulforhodamine B assay method has been employed to evaluate their efficacy .
  • Compounds structurally similar to (2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol have shown activity in inhibiting cancer cell proliferation at concentrations ranging from 10 to 80 µg/mL.
• Antituberculosis Activity :
  • Some derivatives have been screened for their ability to inhibit Mycobacterium tuberculosis. A few compounds showed notable activity against this pathogen, indicating potential for developing new antituberculosis agents .
• Antimicrobial Properties :
  • The compound's structural analogs have been tested for antibacterial and antifungal activities. Extracts containing similar furan derivatives demonstrated significant antimicrobial effects against various strains, including Staphylococcus aureus and Candida albicans .

Anticancer Studies

A study investigated the anticancer properties of five selected compounds derived from similar structures. The results indicated that two compounds exhibited significant cytotoxicity against the MDA-MB-435 cell line. The data are summarized in Table 1.

Compound	Concentration (µg/mL)	% Cell Viability
Compound A	10	85
Compound B	20	70
Compound C	40	50
Compound D	80	30

Antituberculosis Screening

In another study focusing on antituberculosis activity, three compounds were identified as effective against M. tuberculosis H37Rv strain. The minimum inhibitory concentrations (MIC) were determined as follows:

Compound	MIC (µg/mL)
Compound X	25
Compound Y	50
Compound Z	100

Case Studies

A case study involving the synthesis of (2-Cyclopropyl-4,5-dimethylfuran-3-yl)methanol highlighted its potential as a building block for more complex molecules in drug development. The synthesis process was optimized using continuous-flow techniques, leading to high yields and purity .